Cas no 14568-34-4 (2-methylprop-2-ene-1-sulfonyl chloride)

2-Methylprop-2-ene-1-sulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily used as an intermediate in organic synthesis. Its key advantages include its ability to act as a versatile electrophile in sulfonylation reactions, enabling the introduction of the sulfonyl functional group into target molecules. The compound's α,β-unsaturated structure enhances its reactivity in Michael additions and other conjugate addition processes. It is particularly valuable in pharmaceutical and agrochemical research for constructing sulfonamide-based scaffolds. The presence of the allylic sulfonyl chloride moiety also allows for further functionalization, making it a useful building block in complex synthetic pathways. Proper handling is required due to its moisture sensitivity and potential lachrymatory effects.

2-methylprop-2-ene-1-sulfonyl chloride structure

14568-34-4 structure

Product Name:2-methylprop-2-ene-1-sulfonyl chloride

CAS No:14568-34-4

MF:C₄H₇ClO₂S

MW:154.615179300308

CID:1319392

PubChem ID:12186909

Update Time:2025-06-08

2-methylprop-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Propene-1-sulfonyl chloride, 2-methyl-
- AKOS006334238
- SCHEMBL10499156
- CS-0235086
- EN300-152591
- InChI=1/C4H7ClO2S/c1-4(2)3-8(5,6)7/h1,3H2,2H3
- 2-methylprop-2-ene-1-sulfonylchloride
- DWAZFVPADZFXAQ-UHFFFAOYSA-
- 2-methylprop-2-ene-1-sulfonyl chloride
- 14568-34-4
- Inchi： 1S/C4H7ClO2S/c1-4(2)3-8(5,6)7/h1,3H2,2H3
- InChI Key： DWAZFVPADZFXAQ-UHFFFAOYSA-N
- SMILES： ClS(CC(=C)C)(=O)=O

Computed Properties

Exact Mass: 153.98561
Monoisotopic Mass: 153.9855283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 42.5Å²

Experimental Properties

PSA: 34.14

2-methylprop-2-ene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M326148-10mg	2-methylprop-2-ene-1-sulfonyl chloride	14568-34-4		10mg	$ 50.00	2022-06-04
TRC	M326148-50mg	2-methylprop-2-ene-1-sulfonyl chloride	14568-34-4		50mg	$ 160.00	2022-06-04
TRC	M326148-100mg	2-methylprop-2-ene-1-sulfonyl chloride	14568-34-4		100mg	$ 230.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305756-50mg	2-Methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	50mg	￥4363	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305756-100mg	2-Methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	100mg	￥7579	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305756-250mg	2-Methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	250mg	￥10080	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305756-500mg	2-Methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	500mg	￥15883	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305756-1g	2-Methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	1g	￥23511	2023-04-15
Enamine	EN300-152591-0.05g	2-methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	0.05g	$202.0	2023-05-24
Enamine	EN300-152591-0.1g	2-methylprop-2-ene-1-sulfonyl chloride	14568-34-4	95%	0.1g	$301.0	2023-05-24